2-(3-benzoyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H20N2O4/c1-31-19-11-7-10-18(14-19)26-23(28)16-27-15-21(24(29)17-8-3-2-4-9-17)25(30)20-12-5-6-13-22(20)27/h2-15H,16H2,1H3,(H,26,28)
• InChI Key: DWEXVNKOKXFGCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2C=C(C(=O)C3=CC=CC=C32)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H20N2O4
• Molecular Weight: 412.4 g/mol

Description

2-(3-benzoyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide, also known as BQCA, is a chemical compound that belongs to the class of quinoline derivatives. It is a potent and selective agonist of the metabotropic glutamate receptor subtype 2 (mGluR2), which is a G protein-coupled receptor that is widely distributed in the central nervous system. BQCA has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Potential in Osteoarthritis Treatment

A study identified a compound with a slightly different structure but relevant due to its action on Matrix Metalloprotease-13, important for osteoarthritis progression. This compound was found to attenuate IL-1β-induced MMP13 mRNA expression in chondrosarcoma cells, suggesting potential for early osteoarthritis treatment without causing serious cytotoxicity (Inagaki et al., 2022).

Synthesis and Structural Characterization

The structural characterization and synthesis of related compounds have been detailed, providing insights into the chemical properties and potential applications of similar molecules (Lu & He, 2012). These structural insights are crucial for understanding the interactions and stability of these compounds, which could be pivotal in drug design.

Pharmacological Applications

Research on derivatives of quinazolinone, a core structure related to the chemical , has shown a wide range of pharmacological activities. These include anti-inflammatory, analgesic, antibacterial, and even antitumor activities, highlighting the chemical's potential versatility in therapeutic applications. For example, some synthesized derivatives demonstrated significant anti-inflammatory and analgesic activities, suggesting their potential as non-steroidal anti-inflammatory and analgesic agents (Kumar, Lal, & Rani, 2014).

Antitumor Activity

A novel series of 3-benzyl-substituted-4(3H)-quinazolinones were synthesized and evaluated for in vitro antitumor activity. Some compounds showed broad-spectrum antitumor activity, significantly more potent than the positive control, indicating the potential of similar compounds in cancer therapy (Al-Suwaidan et al., 2016).